Cas no 1048990-21-1 ((3'-bromo-[1,1'-biphenyl]-3-yl)boronic acid)

• Product Name: (3'-bromo-[1,1'-biphenyl]-3-yl)boronic acid
• CAS No: 1048990-21-1
• MF: C₁₂H₁₀BBrO₂
• MW: 276.921602725983
• MDL: MFCD26792514
• CID: 3164012
• PubChem ID: 117058541
• Update Time: 2025-10-24

(3'-bromo-[1,1'-biphenyl]-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3'-BroMo-3-biphenylboronic Acid
• (3'-bromo-[1,1'-biphenyl]-3-yl)boronic acid
• SY358694
• CS-0440275
• MFCD26792514
• {3'-bromo-[1,1'-biphenyl]-3-yl}boronic acid
• 3 inverted exclamation mark -Bromo-[1,1 inverted exclamation mark -biphenyl]-3-boronic Acid
• (3'-Bromo-[1,1'-biphenyl]-3-yl)boronicacid
• 1048990-21-1
• [3-(3-bromophenyl)phenyl]boronic acid
• BS-53699
• CS3153

• MDL： MFCD26792514
• Inchi： 1S/C12H10BBrO2/c14-12-6-2-4-10(8-12)9-3-1-5-11(7-9)13(15)16/h1-8,15-16H
• InChI Key： ZRTBGGZPIUBZPG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=CC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 275.99572g/mol
• Monoisotopic Mass: 275.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 443.9±47.0 °C at 760 mmHg

(3'-bromo-[1,1'-biphenyl]-3-yl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (3'-bromo-[1,1'-biphenyl]-3-yl)boronic acid

Comprehensive Overview of (3'-bromo-[1,1'-biphenyl]-3-yl)boronic acid (CAS No. 1048990-21-1)

(3'-bromo-[1,1'-biphenyl]-3-yl)boronic acid is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. With the CAS number 1048990-21-1, this compound is recognized for its pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and agrochemical development. Its unique structure, featuring a bromine substituent and a boronic acid functional group, enables selective bond formation, making it indispensable for constructing complex biaryl frameworks.

The growing demand for boronic acid compounds like (3'-bromo-[1,1'-biphenyl]-3-yl)boronic acid is driven by their applications in targeted therapy and precision medicine. Researchers are increasingly exploring its potential in designing kinase inhibitors and cancer therapeutics, aligning with trends in personalized healthcare. Additionally, its use in OLED materials and organic electronics has sparked interest in the renewable energy sector, addressing global searches for sustainable technologies.

From a synthetic perspective, CAS 1048990-21-1 exhibits excellent stability under palladium-catalyzed conditions, a feature frequently highlighted in academic publications and patent filings. Its compatibility with green chemistry principles (e.g., low toxicity, minimal byproducts) resonates with the pharmaceutical industry's shift toward eco-friendly manufacturing. This aligns with frequent search queries such as "boronic acid safety profile" and "green synthesis of biphenyl derivatives."

Analytical characterization of (3'-bromo-[1,1'-biphenyl]-3-yl)boronic acid typically involves NMR spectroscopy (¹H/¹³C), HPLC purity analysis, and mass spectrometry, ensuring compliance with GMP standards for API intermediates. The compound's crystalline form and solubility profile (e.g., in THF or DMSO) are critical parameters for process optimization, a topic often searched by process chemists.

In summary, 1048990-21-1 represents a critical building block for cutting-edge research, bridging gaps between academia and industrial applications. Its relevance to high-impact fields like bioconjugation and catalysis ensures sustained interest, while its adaptability to automated synthesis platforms caters to the rise of AI-driven drug design—a trending topic in scientific forums and search engine queries.